2-(tetrahydrofuran-2-yl)-N-(2,2,2-trifluoroethyl)acetamide

• IUPAC Name: 2-(oxolan-2-yl)-N-(2,2,2-trifluoroethyl)acetamide
• InChI: InChI=1S/C8H12F3NO2/c9-8(10,11)5-12-7(13)4-6-2-1-3-14-6/h6H,1-5H2,(H,12,13)
• InChI Key: PTGIEKNKIHTYOQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CC(=O)NCC(F)(F)F
• Molecular Formula: C8H12F3NO2
• Molecular Weight: 211.18 g/mol

Description

2-(tetrahydrofuran-2-yl)-N-(2,2,2-trifluoroethyl)acetamide, also known as TFAA, is a synthetic compound used in scientific research. TFAA is a derivative of acetamide and is used in various fields of research, including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

Metal Complexes with Tetradentate Ligands

New tetradentate ligands, including those derived from reactions involving tetrahydrofuran derivatives, have been synthesized for forming metal complexes. These complexes exhibit various geometries and have been characterized using spectral studies, indicating applications in coordination chemistry and potential uses in catalysis and material science (Al-jeboori et al., 2010).

Biomass-derived Solvents

2-Methyl-tetrahydrofuran (2-MeTHF), derived from renewable resources, demonstrates the utility of tetrahydrofuran derivatives as environmentally benign solvents. Its unique properties, such as low miscibility with water and remarkable stability, make it suitable for use in organometallic syntheses, organocatalysis, and processing lignocellulosic materials, highlighting the shift towards sustainable chemistry practices (Pace et al., 2012).

Diastereoselective Synthesis

Research on the diastereoselective synthesis of trans-2,5-disubstituted tetrahydrofurans from glutamic acid derivatives showcases the application of tetrahydrofuran compounds in creating complex organic molecules. This approach is significant for the development of novel pharmaceuticals and complex organic molecules with specific stereochemical configurations (Jalce et al., 2004).

Chemical Reactivity and Structure Analysis

The synthesis and structure analysis of various amide derivatives, including those related to tetrahydrofuran, contribute to our understanding of chemical reactivity, bonding, and molecular geometry. These studies are foundational in fields such as pharmaceutical chemistry, materials science, and nanotechnology (Kalita & Baruah, 2010).